2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide

• IUPAC Name: 1,1-dioxo-2,3-dihydro-1λ6,2-benzothiazin-4-one
• InChI: InChI=1S/C8H7NO3S/c10-7-5-9-13(11,12)8-4-2-1-3-6(7)8/h1-4,9H,5H2
• InChI Key: OBGYOMBTRPHWPP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=CC=CC=C2S(=O)(=O)N1
• Molecular Formula: C8H7NO3S
• Molecular Weight: 197.21 g/mol

Description

2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is a chemical compound that has been synthesized and studied for various applications. It is a derivative of the 2,1-benzothiazine class of compounds.

Synthesis Analysis

The synthesis of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide derivatives involves several steps. The process begins with the reduction of nitro group in N-(2,6-dimethylphenyl)-2-nitrobenzenesulfonamide and N-(2,6-dimethylphenyl)-2-nitro-5-fluorobenzenesulfonamide. The resulting 2-aminobenzenesulfonamides are then reacted with trimethyl orthoacetate to give the 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives. After bromination of the 3-methyl group, the nucleophilic substitution with the 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine provides the respective iodide derivatives. These are further reacted with a series of arylboronic acids via Suzuki coupling to furnish the 2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives.

Molecular Structure Analysis

The molecular structure of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is complex and involves several functional groups. The compound is a derivative of the 2,1-benzothiazine class of compounds, which are characterized by a sulfur atom adjacent to at least one ring nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide are complex and involve several steps. The compound can undergo reactions such as reduction, bromination, nucleophilic substitution, and Suzuki coupling.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide”, focusing on unique applications:

Anti-HIV and Anti-HCV Drug Development

The compound has been found to be effective as an anti-HIV and anti-HCV drug. .

α-Glucosidase Inhibition for Diabetes Treatment

.

Antidiabetic Agent Evaluation

.

Synthesis of Tetracyclic Compounds

.

Mechanism of Action

Target of Action

The primary target of 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide is the α-glucosidase enzyme . This enzyme is responsible for the breakdown of polysaccharides into monosaccharides, which can lead to an increase in the intestinal blood glucose level .

Mode of Action

The compound interacts with its target, the α-glucosidase enzyme, by inhibiting its activity . This inhibition prevents the breakdown of polysaccharides into monosaccharides, thereby helping to control blood glucose levels .

Biochemical Pathways

The inhibition of α-glucosidase disrupts the normal metabolic pathway of carbohydrate digestion. This results in a decrease in the rate of glucose absorption, leading to a reduction in postprandial hyperglycemia .

Result of Action

The inhibition of α-glucosidase by 2H-benzo[e][1,2]thiazin-4(3H)-one 1,1-dioxide leads to a decrease in postprandial hyperglycemia . This can be beneficial in the management of conditions such as diabetes mellitus .